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Compound of Interest

Compound Name: 1-Phenyl-3-buten-1-ol

Cat. No.: B1198909 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents is paramount to ensuring laboratory safety and environmental

protection. This guide provides essential safety and logistical information for the proper

disposal of 1-Phenyl-3-buten-1-ol, a common intermediate in organic synthesis.

Physicochemical and Hazard Data
A thorough understanding of the properties of 1-Phenyl-3-buten-1-ol is the first step in safe

handling. Key quantitative data are summarized below.
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Property Value Source

Molecular Formula C10H12O [1]

Molecular Weight 148.20 g/mol [1]

Boiling Point 234 °C [2][3]

Flash Point 102.8 °C (closed cup) [2]

Density 0.992 g/cm³ at 25 °C [2][3]

Appearance Colorless liquid [2]

GHS Hazard Statements H302 (Harmful if swallowed) [1]

HMIS Rating (Health)
2 (Temporary incapacitation or

residual injury)
[2][4]

HMIS Rating (Flammability)
1 (Requires preheating for

combustion)
[2][4]

HMIS Rating (Reactivity) 0 (Normally stable) [2][4]

Disposal Protocol
The recommended procedure for the disposal of 1-Phenyl-3-buten-1-ol is to engage a

licensed professional waste disposal service.[4] The material should not be disposed of down

the drain or in regular waste streams. The primary method of disposal is incineration.

Experimental Protocol for Waste Preparation:

Segregation: Isolate waste 1-Phenyl-3-buten-1-ol from other chemical waste streams to

avoid incompatible mixtures.

Containerization: Store the waste in a clearly labeled, sealed, and appropriate container. The

container should be in good condition and compatible with the chemical.

Combustible Solvent Dilution: For incineration, the material may be dissolved or mixed with a

combustible solvent.[4] This should be done in a well-ventilated area, such as a fume hood,
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while wearing appropriate personal protective equipment (PPE), including safety goggles,

gloves, and a lab coat.

Professional Disposal: Arrange for collection by a licensed professional waste disposal

service. Provide them with the safety data sheet (SDS) for 1-Phenyl-3-buten-1-ol.

Disposal Workflow
The following diagram outlines the decision-making process and steps for the proper disposal

of 1-Phenyl-3-buten-1-ol.
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Disposal workflow for 1-Phenyl-3-buten-1-ol.

Safety Precautions
When handling 1-Phenyl-3-buten-1-ol, always adhere to the following safety measures:

Personal Protective Equipment (PPE): Wear safety glasses, chemical-resistant gloves, and a

lab coat.

Ventilation: Handle the chemical in a well-ventilated area, preferably within a chemical fume

hood.[2]

Avoid Contact: Prevent contact with skin and eyes.[2] In case of contact, rinse the affected

area with plenty of water.[2][4]

First Aid: If inhaled, move the person to fresh air.[2][4] If swallowed, rinse the mouth with

water and consult a physician.[2][4] In all cases of exposure, seek medical attention.[2][4]
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By following these procedures, researchers and laboratory personnel can ensure the safe and

environmentally responsible disposal of 1-Phenyl-3-buten-1-ol. Always consult your

institution's specific safety guidelines and the most current Safety Data Sheet (SDS) before

handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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